Cas no 2680733-90-6 (3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 2680733-90-6
• MF: C₉H₁₃F₂NO₄
• MW: 237.20062994957
• CID: 5647594
• PubChem ID: 165943668
• Update Time: 2025-10-23

3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680733-90-6
• EN300-28276281
• 3,3-difluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C9H13F2NO4/c1-2-5-16-8(15)12-4-3-9(10,11)6-7(13)14/h2H,1,3-6H2,(H,12,15)(H,13,14)
• InChI Key： AMNRGQNZLXTOQM-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CCNC(=O)OCC=C)F

Computed Properties

• Exact Mass: 237.08126422g/mol
• Monoisotopic Mass: 237.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Introduction to 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2680733-90-6)

3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2680733-90-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique fluorinated and ester-functionalized structure, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both difluoro and carboxyamido functional groups imparts distinct reactivity and stability, which are critical for its application in drug design and molecular engineering.

The chemical structure of 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid consists of a five-carbon chain with fluorine substituents at the third position and an amide linkage connected to a propenyl ether moiety at the fifth position. This arrangement not only enhances the compound's solubility in polar solvents but also facilitates its participation in various organic transformations, including nucleophilic additions and condensation reactions. Such structural features are particularly relevant in the synthesis of peptidomimetics and protease inhibitors, where precise control over molecular geometry and electronic properties is essential.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and improve pharmacokinetic profiles of drug candidates. The difluoro substitution in 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid contributes to its metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly advantageous in the design of long-acting drugs that require minimal dosing frequency. Furthermore, the carboxyamido group serves as a versatile handle for further derivatization, enabling the attachment of other functional units or biomolecules through amide bond formation.

One of the most compelling applications of 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is in the field of immunomodulatory agents. Recent studies have demonstrated that fluorinated amino acids can enhance the binding affinity of antibodies by improving their conformational stability. The incorporation of this compound into peptide-based immunotherapeutics has shown promising results in preclinical trials, particularly for vaccines targeting infectious diseases. The propenyl ether moiety also contributes to hydrophilicity, which is beneficial for aqueous formulation and systemic delivery.

The synthesis of 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include fluorination reactions using palladium-catalyzed cross-coupling methods, as well as protecting group strategies to prevent unwanted side reactions. Advances in flow chemistry have also enabled more efficient production processes for this compound, reducing solvent waste and improving scalability.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid. These calculations have revealed that the difluoro substituents induce significant electron-withdrawing effects, which can be exploited in designing molecules with enhanced binding interactions at biological targets. Additionally, molecular dynamics simulations have been used to predict how this compound behaves within biological membranes, providing insights into its potential as a membrane-interacting drug candidate.

The pharmaceutical industry has increasingly recognized the importance of fluorinated building blocks in drug discovery pipelines. 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid fits well into this trend by offering a versatile scaffold that can be modified to produce a wide range of pharmacologically active compounds. Its utility extends beyond immunotherapy to include antiviral and anticancer applications, where fluorine-containing analogs have demonstrated superior efficacy compared to their non-fluorinated counterparts.

In conclusion, 3,3-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2680733-90-6) represents a cutting-edge chemical entity with significant potential in medicinal chemistry and biotechnology. Its unique structural features enable diverse applications in drug development, particularly in areas requiring enhanced metabolic stability and targeted biological activity. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in the next generation of therapeutic agents.